Cas no 56056-59-8 (Benzenethiol, 4-[(2-methylpropyl)thio]-)

• Product Name: Benzenethiol, 4-[(2-methylpropyl)thio]-
• CAS No: 56056-59-8
• MF: C₁₀H₁₄S₂
• MW: 198.348160266876
• MDL: MFCD16294473
• CID: 349957
• PubChem ID: 71444879
• Update Time: 2025-11-06

Benzenethiol, 4-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-[(2-methylpropyl)thio]-
• 4-(2-methylpropylsulfanyl)benzenethiol
• 56056-59-8
• 4-(iso-Butylthio)thiophenol
• 4-[(2-Methylpropyl)sulfanyl]benzene-1-thiol
• 4-(Isobutylthio)benzenethiol
• DTXSID50853629

• MDL： MFCD16294473
• Inchi： 1S/C10H14S2/c1-8(2)7-12-10-5-3-9(11)4-6-10/h3-6,8,11H,7H2,1-2H3
• InChI Key： GYEPOCYSTQARPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)CC(C)C

Computed Properties

• Exact Mass: 198.05382
• Monoisotopic Mass: 198.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0

Additional information on Benzenethiol, 4-[(2-methylpropyl)thio]-

4-[(2-Methylpropyl)thio]benzenethiol (CAS No. 56056-59-8): An Overview and Recent Advances

4-[(2-Methylpropyl)thio]benzenethiol, also known by its CAS number 56056-59-8, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a benzene ring substituted with a thiol group and an isopropyl thioether moiety. The combination of these functional groups endows the molecule with distinct chemical properties and reactivity, making it a valuable building block in various synthetic pathways.

The chemical structure of 4-[(2-Methylpropyl)thio]benzenethiol consists of a benzene ring with a thiol group (-SH) at the para position and an isopropyl thioether group (-SCH(CH₃)₂) at the same position. This arrangement provides the molecule with both nucleophilic and electrophilic properties, allowing it to participate in a variety of chemical reactions. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in many biological processes and in the synthesis of complex organic molecules.

In recent years, 4-[(2-Methylpropyl)thio]benzenethiol has gained significant attention due to its potential applications in the development of new materials and pharmaceuticals. One of the key areas of research involves its use as a ligand in coordination chemistry. The thiol group can coordinate with metal ions to form stable complexes, which have been explored for their catalytic properties and as precursors for the synthesis of metal nanoparticles. These nanoparticles have found applications in catalysis, sensing, and drug delivery systems.

Another important application of 4-[(2-Methylpropyl)thio]benzenethiol is in the field of medicinal chemistry. The compound has been studied for its potential as a scaffold for the development of new drugs. The presence of the thiol group allows for the introduction of various functional groups through thiol-based chemistry, which can be used to modulate the biological activity of the resulting molecules. For example, recent studies have shown that derivatives of 4-[(2-Methylpropyl)thio]benzenethiol exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for the treatment of various diseases.

The synthesis of 4-[(2-Methylpropyl)thio]benzenethiol typically involves several steps. One common approach is to start with 4-bromothiophenol and react it with 2-methylpropanethiol in the presence of a base such as potassium carbonate. This reaction proceeds via an S_NAr mechanism, leading to the formation of the desired product. The yield and purity of 4-[(2-Methylpropyl)thio]benzenethiol can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst choice.

Recent advances in synthetic methods have also led to more efficient and environmentally friendly routes for the production of 4-[(2-Methylpropyl)thio]benzenethiol. For instance, green chemistry principles have been applied to develop catalysts that can promote the reaction under milder conditions, reducing energy consumption and waste generation. These developments are crucial for ensuring sustainable production processes in the chemical industry.

In addition to its synthetic applications, 4-[(2-Methylpropyl)thio]benzenethiol has been studied for its biological activity. Research has shown that this compound can interact with various biomolecules, including proteins and nucleic acids. For example, it has been found to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, studies have demonstrated that derivatives of 4-[(2-Methylpropyl)thio]benzenethiol can exhibit selective cytotoxicity against cancer cells, making them promising candidates for anticancer drug development.

The physical properties of 4-[(2-Methylpropyl)thio]benzenethiol are also noteworthy. It is a colorless liquid at room temperature with a characteristic sulfurous odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In conclusion, 4-[(2-Methylpropyl)thio]benzenethiol (CAS No. 56056-59-8) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and reactivity make it an attractive candidate for use as a building block in synthetic chemistry, as a ligand in coordination chemistry, and as a scaffold for drug discovery. Ongoing research continues to uncover new properties and applications of this versatile molecule, further highlighting its importance in the fields of chemistry and biology.